5-benzyl-2-(2-fluorobenzyl)-2,3-dihydro-1,2,5-benzothiadiazepin-4(5H)-one 1,1-dioxide
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Overview
Description
5-benzyl-2-(2-fluorobenzyl)-2,3-dihydro-1,2,5-benzothiadiazepin-4(5H)-one 1,1-dioxide is a useful research compound. Its molecular formula is C22H19FN2O3S and its molecular weight is 410.46. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methods and Applications
Ring Contraction and Pharmacological Derivatives : Fülöpová et al. (2015) describe an efficient synthesis of 4H-benzo[b][1,4]thiazine 1,1-dioxides through ring contraction of 2,5-dihydrobenzo[f][1,2,5]thiadiazepine 1,1-dioxides. This method highlights the potential for creating pharmacologically relevant derivatives with applications in biology, medicine, and industry (Fülöpová et al., 2015).
New Synthesis Methods : Volovnenko et al. (2011) developed a new method for synthesizing 4,5-dihydro-1,4-benzothiazepin-3(2H)ones derivatives, crucial for exploring further pharmacological activities of these compounds (Volovnenko et al., 2011).
Chemical Transformations and Derivatives : Hofmann and Fischer (1987) discuss the alkylation of 1,5-benzothiazepin-4(5H)-one to create simple derivatives of the 1,4-thiazepine ring system, a process that opens doors to new chemical entities with potential industrial and medicinal applications (Hofmann & Fischer, 1987).
Solid-Phase Synthesis Techniques : Schwarz et al. (1999) developed a solid-phase synthesis route for 3,5-disubstituted 1,5-benzothiazepin-4(5H)-ones, demonstrating an efficient method for creating diverse derivatives suitable for high-throughput screening and pharmaceutical development (Schwarz et al., 1999).
Antitumor Activity of Fluorinated Benzothiazoles : Hutchinson et al. (2001) explored the synthesis and biological properties of fluorinated 2-(4-aminophenyl)benzothiazoles, indicating the potential antitumor activity of such derivatives, highlighting the importance of structural modification in enhancing biological activity (Hutchinson et al., 2001).
Mechanism of Action
Target of Action
The compound contains a benzothiadiazepine core, which is a structural feature found in some pharmaceutical drugs. These drugs often target GABA receptors in the nervous system . .
Mode of Action
If this compound does indeed target GABA receptors, it would likely enhance the effect of GABA, a neurotransmitter that inhibits nerve transmission in the brain, calming nervous activity .
Biochemical Pathways
Again, if GABA receptors are the target, the compound would be involved in the GABAergic pathway, affecting processes like sleep, relaxation, and anxiety .
Result of Action
The overall effect of the compound would depend on its exact mechanism of action and pharmacokinetics. If it acts on GABA receptors, it could potentially have sedative, anxiolytic, or anticonvulsant effects .
properties
IUPAC Name |
5-benzyl-2-[(2-fluorophenyl)methyl]-1,1-dioxo-3H-1λ6,2,5-benzothiadiazepin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19FN2O3S/c23-19-11-5-4-10-18(19)15-24-16-22(26)25(14-17-8-2-1-3-9-17)20-12-6-7-13-21(20)29(24,27)28/h1-13H,14-16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMKCHIVIJTUITD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C2=CC=CC=C2S(=O)(=O)N1CC3=CC=CC=C3F)CC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19FN2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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